Cas no 1396338-09-2 (Tris(2,2-difluoroethyl)borate)

• Product Name: Tris(2,2-difluoroethyl)borate
• CAS No: 1396338-09-2
• MF: C₆H₉BF₆O₃
• MW: 253.93528342247
• CID: 4596914
• Update Time: 2025-06-25

Tris(2,2-difluoroethyl)borate Chemical and Physical Properties

Names and Identifiers

• Tris(2,2-difluoroethyl)borate
• Ethanol, 2,2-difluoro-, 1,1',1''-triester with boric acid (H3BO3)

• Inchi： 1S/C6H9BF6O3/c8-4(9)1-14-7(15-2-5(10)11)16-3-6(12)13/h4-6H,1-3H2
• InChI Key： QIIPFRVUQAVEFJ-UHFFFAOYSA-N
• SMILES： B(OCC(F)F)(OCC(F)F)OCC(F)F

Computed Properties

• Exact Mass: 254.055
• Monoisotopic Mass: 254.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7A^2

Additional information on Tris(2,2-difluoroethyl)borate

Comprehensive Overview of Tris(2,2-difluoroethyl)borate (CAS No. 1396338-09-2): Properties, Applications, and Innovations

Tris(2,2-difluoroethyl)borate (CAS No. 1396338-09-2) is a specialized organoboron compound gaining attention in advanced material science and synthetic chemistry. With its unique molecular structure featuring three 2,2-difluoroethyl groups bonded to a central boron atom, this compound exhibits remarkable thermal stability and reactivity, making it valuable for high-performance applications. Researchers and industries are increasingly exploring its potential in fluorinated polymer synthesis, electrolyte additives, and catalysis, aligning with the growing demand for sustainable and efficient chemical solutions.

The rise of green chemistry and energy storage technologies has propelled interest in Tris(2,2-difluoroethyl)borate. Its fluorine-rich composition contributes to enhanced electrochemical stability, a critical factor for next-generation lithium-ion batteries and supercapacitors. Recent studies highlight its role as a surface-modifying agent for electrodes, improving cycle life and safety—a topic frequently searched in academic and industrial forums. Additionally, its low toxicity profile compared to traditional boron derivatives addresses environmental concerns, resonating with ESG (Environmental, Social, and Governance) trends in chemical manufacturing.

From a synthetic perspective, Tris(2,2-difluoroethyl)borate serves as a versatile boron source in cross-coupling reactions, enabling the construction of complex organic frameworks. Its application in pharmaceutical intermediates and agrochemicals is under investigation, particularly for introducing fluorine motifs known to enhance bioactivity. The compound’s compatibility with flow chemistry systems further positions it as a candidate for scalable, continuous production—answering frequent queries about process intensification in modern labs.

Innovations in material science have also leveraged Tris(2,2-difluoroethyl)borate for designing hydrophobic coatings and flame-retardant additives. Its ability to form stable boron-oxygen networks enhances durability in extreme conditions, a feature highlighted in patents related to aerospace materials and electronic encapsulation. These advancements respond to searches on high-performance materials and thermal management solutions, reflecting broader industrial needs.

Quality control and handling of Tris(2,2-difluoroethyl)borate require attention to moisture sensitivity, a common query among users. Best practices include storage under inert atmospheres and the use of air-free techniques during transfer. Analytical methods such as NMR spectroscopy and mass spectrometry are essential for purity verification, topics often discussed in technical forums. Suppliers increasingly provide certificates of analysis (CoA) and safety data sheets (SDS) to meet regulatory compliance, addressing frequent searches on chemical procurement standards.

Future prospects for Tris(2,2-difluoroethyl)borate include expanding its utility in renewable energy sectors and nanotechnology. Collaborations between academia and industry aim to optimize its synthesis routes, reducing costs and waste—a focus area for circular economy initiatives. As global interest in fluorinated compounds grows, this boron derivative is poised to play a pivotal role in addressing challenges across multiple disciplines, from advanced electronics to sustainable manufacturing.